Cas no 1177295-60-1 (2-Amino-2-(4-chlorophenyl)ethanol oxalate)

• Product Name: 2-Amino-2-(4-chlorophenyl)ethanol oxalate
• CAS No: 1177295-60-1
• MF: C₁₀H₁₂ClNO₅
• MW: 261.658982276917
• CID: 4776772
• Update Time: 2025-06-08

2-Amino-2-(4-chlorophenyl)ethanol oxalate Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(4-CHLOROPHENYL)ETHANOL OXALATE
• KM4447
• 2-amino-2-(4-chlorophenyl)ethanol;oxalic acid
• 2-Amino-2-(4-chlorophenyl)ethanol oxalate

• Inchi： 1S/C8H10ClNO.C2H2O4/c9-7-3-1-6(2-4-7)8(10)5-11;3-1(4)2(5)6/h1-4,8,11H,5,10H2;(H,3,4)(H,5,6)
• InChI Key： IPMIHXGLHMFXJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CO)N.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Amino-2-(4-chlorophenyl)ethanol oxalate

Introduction to 2-Amino-2-(4-chlorophenyl)ethanol Oxalate (CAS No. 1177295-60-1)

2-Amino-2-(4-chlorophenyl)ethanol oxalate (CAS No. 1177295-60-1) is a compound of significant interest in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is a salt form of 2-amino-2-(4-chlorophenyl)ethanol and oxalic acid, which are both well-studied molecules with diverse applications in various scientific and industrial contexts.

The structure of 2-Amino-2-(4-chlorophenyl)ethanol oxalate consists of a chiral amino alcohol moiety attached to a 4-chlorophenyl group, forming a complex that is stabilized by the oxalate counterion. This unique structure confers the compound with specific physicochemical properties that make it suitable for a range of applications, particularly in the development of new pharmaceutical agents.

In recent years, 2-Amino-2-(4-chlorophenyl)ethanol oxalate has garnered attention due to its potential therapeutic properties. Research has shown that this compound exhibits significant biological activity, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate various cellular pathways and interact with specific protein targets.

One of the key areas of research involving 2-Amino-2-(4-chlorophenyl)ethanol oxalate is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Amino-2-(4-chlorophenyl)ethanol oxalate has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. For instance, it has been shown to downregulate the expression of oncogenes such as c-Myc and Bcl-2, which are often overexpressed in various types of cancer.

In the realm of neuroprotection, 2-Amino-2-(4-chlorophenyl)ethanol oxalate has been investigated for its potential to mitigate neuronal damage in neurodegenerative diseases. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 2-Amino-2-(4-chlorophenyl)ethanol oxalate could be developed into a novel therapeutic agent for these debilitating conditions.

The synthesis of 2-Amino-2-(4-chlorophenyl)ethanol oxalate involves several well-established chemical reactions. The amino alcohol moiety can be synthesized through the reduction of an appropriate nitrile or amide precursor, followed by substitution with 4-chlorobenzene. The resulting amino alcohol is then reacted with oxalic acid to form the final salt form. This synthetic route is scalable and can be optimized for large-scale production, making it suitable for industrial applications.

The physicochemical properties of 2-Amino-2-(4-chlorophenyl)ethanol oxalate have been extensively characterized. It is a white crystalline solid with good solubility in water and polar organic solvents. Its melting point, solubility profile, and stability under various conditions have been determined through rigorous analytical methods such as HPLC, NMR, and X-ray crystallography. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical use.

In conclusion, 2-Amino-2-(4-chlorophenyl)ethanol oxalate (CAS No. 1177295-60-1) is a multifaceted compound with significant potential in the development of new therapeutic agents. Its unique structure and biological activities make it an attractive target for further research and development in the fields of inflammation, cancer, and neurodegenerative diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a vital role in advancing medical science and improving patient outcomes.